3-Azabicyclo[3.1.0]hexan-6-amine

• CAS: 208837-84-7

Core Science & Biosynthesis

3-Azabicyclo[3.1.0]hexan-6-amine chemical structure and molecular weight

An In-Depth Technical Guide to 3-Azabicyclo[3.1.0]hexan-6-amine: Structure, Properties, and Synthetic Strategies

Introduction

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that impart both biological activity and favorable pharmacokinetic properties is relentless. Among these, conformationally rigid structures are highly prized for their ability to reduce the entropic penalty upon binding to a biological target, thereby enhancing potency and selectivity. The 3-azabicyclo[3.1.0]hexane framework has emerged as a significant building block, serving as a bioisostere for piperidine and pyrrolidine rings commonly found in bioactive molecules. Its fused cyclopropane-pyrrolidine structure offers a unique three-dimensional geometry that has been successfully exploited in drug development.

This technical guide provides a comprehensive overview of a key derivative of this scaffold: 3-Azabicyclo[3.1.0]hexan-6-amine. We will delve into its core molecular attributes, including its distinct stereochemistry, summarize its physicochemical properties, and detail authoritative synthetic methodologies. Furthermore, we will explore its critical applications in drug discovery, most notably its role in the development of novel antibiotics and therapeutics for metabolic diseases. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this valuable scaffold in their programs.

Part 1: Core Molecular Attributes

The utility of 3-azabicyclo[3.1.0]hexan-6-amine in medicinal chemistry is fundamentally derived from its unique and rigid structural characteristics.

Chemical Structure and Stereochemistry

The core of the molecule consists of a five-membered pyrrolidine ring fused with a three-membered cyclopropane ring. The amine functional group is positioned at the 6-position, which is one of the bridgehead carbons of the cyclopropane ring. This arrangement results in a strained, yet stable, bicyclic system that rigidly holds substituents in defined spatial orientations.

A critical aspect of this scaffold is its stereochemistry. The relationship between the amine group at C6 and the pyrrolidine ring defines two key diastereomers: exo and endo.

• exo Isomer: The amine group is oriented on the opposite face of the bicyclic system relative to the nitrogen atom at the 3-position.

• endo Isomer: The amine group is oriented on the same face as the nitrogen atom.

The specific stereochemistry, often designated with nomenclatures like (1α,5α,6α) for the exo isomer, is crucial for biological activity, as seen in the antibiotic trovafloxacin, which incorporates this specific arrangement.

Caption: Stereoisomers of 3-Azabicyclo[3.1.0]hexan-6-amine.

Physicochemical Properties

The parent compound, 3-azabicyclo[3.1.0]hexan-6-amine, is often handled and sold as a more stable salt, typically the dihydrochloride salt, to improve its shelf-life and handling characteristics. The properties of both the free base and its common salt are summarized below.

Property	Value (Free Base)	Value (Dihydrochloride Salt)	Reference
Molecular Formula	C₅H₁₀N₂	C₅H₁₂Cl₂N₂
Molecular Weight	98.15 g/mol	171.07 g/mol
IUPAC Name	3-azabicyclo[3.1.0]hexan-6-amine	3-azabicyclo[3.1.0]hexan-6-amine;dihydrochloride
CAS Number	Varies by isomer	1369494-70-1
Canonical SMILES	NC1C2CNCC12	Cl.Cl.NC1C2CNCC12
InChI Key	WFRIDQJWEWKUBO-UHFFFAOYSA-N	WFRIDQJWEWKUBO-UHFFFAOYSA-N

Part 2: Synthesis and Methodologies

The construction of the 3-azabicyclo[3.1.0]hexane core, particularly with stereocontrol at the C6 position, is a non-trivial synthetic challenge. The most robust and scalable methods rely on the cyclopropanation of pyrroline derivatives.

Strategic Overview: Rhodium-Catalyzed Cyclopropanation

The dominant strategy for synthesizing this scaffold involves the reaction of an N-protected 2,5-dihydropyrrole with a diazoacetate, catalyzed by a dirhodium(II) complex. This approach builds the bicyclic carbon skeleton in a single, highly efficient step. The choice of the rhodium catalyst and its ligands is the single most important factor in dictating the diastereoselectivity of the cyclopropanation, allowing for targeted synthesis of either the exo or endo product. Subsequent chemical manipulations are then required to convert the resulting ester into the desired primary amine.

Caption: General synthetic workflow for 3-azabicyclo[3.1.0]hexan-6-amine.

Experimental Protocol: Stereoselective Synthesis of exo-3-Azabicyclo[3.1.0]hexane-6-carboxylate

This protocol is adapted from methodologies demonstrating highly selective synthesis of the bicyclic ester precursor to the target amine. The causality for the choice of catalyst, Rh₂(esp)₂, lies in its demonstrated ability to strongly favor the formation of the exo diastereomer.

Objective: To synthesize ethyl (1R,5S,6S)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-6-carboxylate with high exo selectivity.

Materials:

• N-Boc-2,5-dihydropyrrole

• Dirhodium(II) bis(N-benzenesulfonyl-L-prolinate), Rh₂(esp)₂

• Ethyl diazoacetate (EDA) in a toluene or dichloromethane solution

• Anhydrous dichloromethane (DCM)

• 1,3,5-Trimethoxybenzene (internal standard for NMR yield, optional)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a syringe pump, add N-Boc-2,5-dihydropyrrole (1.0 eq) and the Rh₂(esp)₂ catalyst (0.005 mol%).

• Inerting: Evacuate and backfill the flask with an inert gas (e.g., Nitrogen) three times.

• Solvent Addition: Add anhydrous DCM to achieve a suitable reaction concentration (e.g., 0.5 M to 1.0 M).

• Reaction Initiation: Heat the mixture to reflux (approx. 40 °C for DCM).

• Slow Addition of EDA: Using the syringe pump, add the solution of ethyl diazoacetate (1.1 eq) dropwise over a period of 6-8 hours. Causality: A slow addition rate is critical to maintain a low concentration of the reactive carbene intermediate, which minimizes side reactions and improves selectivity.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at reflux for an additional 1-2 hours. The reaction progress can be monitored by TLC or ¹H NMR analysis of an aliquot.

• Workup: Cool the reaction mixture to room temperature. Concentrate the solvent under reduced pressure. The crude product can often be used directly in the next step or purified by column chromatography on silica gel if necessary. High diastereomeric ratios (d.r.) in favor of the exo product are expected.

Amine Group Installation

With the bicyclic ester in hand, the next phase is the conversion of the ester functionality to a primary amine. A reliable and well-established method for this transformation is the Curtius rearrangement.

• Hydrolysis: The ethyl ester is first saponified to the corresponding carboxylic acid using a base like lithium hydroxide (LiOH) or sodium hydroxide (NaOH).

• Rearrangement: The carboxylic acid is then converted to an acyl azide, typically using diphenylphosphoryl azide (DPPA). Upon gentle heating, the acyl azide rearranges to an isocyanate, which is subsequently hydrolyzed under acidic or basic conditions to yield the final primary amine, 3-azabicyclo[3.1.0]hexan-6-amine.

Part 3: Applications in Drug Discovery

The unique, rigid structure of 3-azabicyclo[3.1.0]hexan-6-amine makes it a privileged scaffold in medicinal chemistry, enabling precise orientation of pharmacophoric groups.

Case Study: The Antibiotic Trovafloxacin

Perhaps the most prominent application of this scaffold is its incorporation into the structure of Trovafloxacin, a broad-spectrum fluoroquinolone antibiotic. The (1α,5α,6α)-3-azabicyclo[3.1.0]hexane moiety is attached at the C-7 position of the quinolone core. This bulky, rigid group was designed to enhance the drug's antibacterial spectrum and improve its activity against Gram-positive bacteria by optimizing interactions with the bacterial DNA gyrase and topoisomerase IV enzymes. The synthesis of Trovafloxacin relies on the efficient coupling of the pre-formed amine scaffold with the naphthyridone core.

Caption: Coupling strategy for the synthesis of Trovafloxacin.

Dipeptidyl Peptidase-IV (DPP-IV) Inhibitors

The 3-azabicyclo[3.1.0]hexane scaffold has also been explored for the development of inhibitors of dipeptidyl peptidase-IV (DPP-IV), a key target in the treatment of type 2 diabetes. By incorporating this rigid bicyclic system into the P₂ region of cyanopyrrolidine-based inhibitors, researchers were able to develop novel compounds with high potency. The rationale behind this choice is that the conformationally restricted scaffold helps to pre-organize the molecule into a bioactive conformation that fits optimally within the enzyme's active site, thereby enhancing binding affinity and inhibitory activity.

Conclusion

3-Azabicyclo[3.1.0]hexan-6-amine is more than just a simple chemical building block; it is a sophisticated molecular scaffold that offers medicinal chemists a tool to enforce conformational rigidity and explore novel regions of chemical space. Its well-defined stereochemistry and unique three-dimensional structure have proven instrumental in the design of potent therapeutics, from powerful antibiotics to innovative treatments for metabolic disorders. The development of stereoselective synthetic routes, particularly those employing dirhodium(II) catalysis, has made this valuable core more accessible for research and development. As the principles of structure-based drug design continue to advance, the strategic application of rigid scaffolds like 3-azabicyclo[3.1.0]hexan-6-amine will undoubtedly continue to play a crucial role in the discovery of next-generation medicines.

References

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• Brighty, K. E., & Castaldi, M. J. (1996). Synthesis of (1α,5α,6α)-6-Amino-3-azabicyclo[3.1.0]hexane, a Novel Achiral Diamine. Synlett, 1996(11), 1097-1099. Retrieved from [Link]

• PubChemLite. (n.d.). 3-benzyl-3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride. Retrieved from [Link]

• PubChem. (n.d.). 3-Benzyl-3-azabicyclo(3.1.0)hexan-6-amine. Retrieved from [Link]

• Norris, T., Braish, T. F., Butters, M., DeVries, K. M., Hawkins, J. M., Massett, S. S., Rose, P. R., & Santafianos, D. (2000). Synthesis of trovafloxacin using various (1α,5α,6α)-3-azabicyclo[3.1.0]hexane derivatives. Journal of the Chemical Society, Perkin Transactions 1, (10), 1615–1622. Retrieved from [Link]

• Lounsbury, K. I., & Davies, H. M. L. (2021). Stereoselective Synthesis of Either Exo- or Endo-3-azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropanation with Ethyl Diazoacetate under Low Catalyst Loadings. Organic Letters, 23(1), 149–153. Retrieved from [Link]

• Zheng, Y., Yu, X., Lv, S., & Wu, Y. (2023). Representative bioactive compounds with a 3-azabicyclo[3.1.0]hexane core structure. Molecules, 28(8), 3535. Retrieved from [Link]

• Sattigeri, J. A., Andappan, M. M. S., Kishore, K., Thangathirupathy, S., Sundaram, S., Singh, S., Sharma, S., Davis, J. A., Chugh, A., & Bansal, V. S. (2008). Discovery of conformationally rigid 3-azabicyclo[3.1.0]hexane

The Versatile Scaffold: A Technical Guide to the Therapeutic Applications of 3-Azabicyclo[3.1.0]hexan-6-amine Derivatives

This guide provides an in-depth exploration of the 3-Azabicyclo[3.1.0]hexan-6-amine scaffold, a conformationally rigid bicyclic amine that has emerged as a privileged structure in modern medicinal chemistry. Its unique three-dimensional architecture has proven to be a valuable building block for the development of a diverse range of therapeutic agents targeting various disease states. This document will navigate through the key therapeutic applications, underlying mechanisms of action, and the synthetic strategies employed to generate these potent molecules, offering valuable insights for researchers, scientists, and drug development professionals.

The 3-Azabicyclo[3.1.0]hexane Core: A Gateway to Novel Therapeutics

The 3-azabicyclo[3.1.0]hexane moiety is a key structural feature in a wide array of biologically active compounds, including natural products, pharmaceuticals, and agrochemicals.[1][2] Its rigid framework allows for precise spatial orientation of substituents, leading to high-affinity interactions with biological targets. This structural characteristic is central to its success in the design of potent and selective therapeutic agents.

Therapeutic Landscape of 3-Azabicyclo[3.1.0]hexan-6-amine Derivatives

Derivatives of 3-Azabicyclo[3.1.0]hexan-6-amine have demonstrated significant potential across a spectrum of therapeutic areas, ranging from infectious diseases to disorders of the central nervous system.

Antibacterial Agents

A notable application of this scaffold is in the development of antibacterial agents. Trovafloxacin, a broad-spectrum fluoroquinolone antibiotic, prominently features the (1α,5α,6α)-3-azabicyclo[3.1.0]hexane ring system.[3] This structural element plays a crucial role in the drug's potent inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[4] The synthesis of Trovafloxacin and its analogues has been a subject of extensive research, focusing on the stereoselective formation of the key bicyclic amine intermediate.[3] Furthermore, novel analogues of anacardic acid incorporating the azabicyclo[3.1.0]amine moiety have been synthesized and shown to possess antibacterial activity against both Gram-positive and Gram-negative bacteria.[5]

Modulation of Opioid Receptors

Derivatives of 3-azabicyclo[3.1.0]hexane have been extensively investigated as modulators of opioid receptors (mu, kappa, and delta).[6][7] These compounds hold promise for the treatment of a variety of conditions, including:

• Irritable Bowel Syndrome (IBS) and Constipation: By targeting opioid receptors in the gastrointestinal tract, these derivatives can modulate gut motility.[7]

• Addiction and Dependency: Their ability to act as opioid antagonists makes them potential therapeutic agents for treating drug and alcohol addiction.[6][7]

• Depression and Eating Disorders: Modulation of the opioid system has also been linked to effects on mood and appetite regulation.[6][7]

The development of these compounds often involves reductive amination processes to couple the 3-azabicyclo[3.1.0]hexane core with various side chains.[6]

Orexin Receptor Antagonists

The orexin system plays a critical role in regulating wakefulness, appetite, and reward. 3-Azabicyclo[3.1.0]hexane derivatives have been identified as non-peptide antagonists of orexin receptors (OX1 and OX2).[8] This positions them as potential treatments for:

• Sleep Disorders: By blocking the wake-promoting effects of orexins.

• Eating and Drinking Disorders: Through modulation of appetite and reward pathways.[8]

• Cognitive Dysfunctions: In the context of psychiatric and neurological disorders.[8]

Dopamine D3 Receptor Modulators

The dopamine D3 receptor is a key target in the treatment of substance abuse and psychotic disorders. A specific class of 3-azabicyclo[3.1.0]hexane derivatives has been found to exhibit high affinity for the D3 receptor, suggesting their utility as antipsychotic agents and for treating drug dependency.[9] The stereochemistry of the 3-azabicyclo[3.1.0]hexane moiety has been shown to be a critical determinant of binding activity at the D3 receptor.[9]

Dipeptidyl Peptidase-IV (DPP-IV) Inhibitors

In the field of metabolic diseases, conformationally restricted N-(aryl or heteroaryl)-3-azabicyclo[3.1.0]hexane derivatives have been explored as novel inhibitors of dipeptidyl peptidase-IV (DPP-IV).[10] DPP-IV is an enzyme involved in the degradation of incretin hormones, which play a crucial role in regulating blood glucose levels. By inhibiting DPP-IV, these compounds can enhance insulin secretion and improve glycemic control, offering a potential therapeutic strategy for type 2 diabetes.[10]

Anticancer Activity

Emerging research has also pointed towards the potential of 3-azabicyclo[3.1.0]hexane derivatives as anticancer agents. Studies have investigated the in vitro antiproliferative activity of spiro-fused derivatives against various tumor cell lines, including human erythroleukemia, cervical carcinoma, and melanoma.[11][12] These compounds have been shown to induce a significant decrease in mitochondrial membrane potential in cancer cells, suggesting a mechanism involving the induction of apoptosis.[11]

Synthetic Strategies and Methodologies

The synthesis of the 3-azabicyclo[3.1.0]hexane core and its derivatives is a critical aspect of their development as therapeutic agents. Various synthetic routes have been established, often focusing on achieving high stereoselectivity.

General Synthetic Workflow

A common approach to the synthesis of 3-azabicyclo[3.1.0]hexan-6-amine derivatives involves a multi-step process that can be generalized as follows:

Caption: A generalized synthetic workflow for 3-azabicyclo[3.1.0]hexan-6-amine derivatives.

Key Synthetic Protocols

Protocol 1: Synthesis of 3-Benzyl-3-azabicyclo[3.1.0]hexane [13]

This protocol describes a key intermediate in the synthesis of various 3-azabicyclo[3.1.0]hexane derivatives.

Materials:

• cis-1,2-cyclopropane dicarboxylic acid or its anhydride

• Benzylamine

• Complex aluminum hydride reducing agent (e.g., lithium aluminum hydride)

• Appropriate solvents

Procedure:

• React cis-1,2-cyclopropane dicarboxylic acid or its anhydride with a substantially equimolar amount of benzylamine at a moderately elevated temperature (e.g., 150-200 °C) to form 3-benzyl-3-azabicyclo[3.1.0]hexan-2,4-dione.

• Selectively reduce the carbonyl groups of the resulting dione using a complex aluminum hydride reducing agent to yield 3-benzyl-3-azabicyclo[3.1.0]hexane.

Protocol 2: Reductive Amination for Derivative Synthesis [6]

This method is employed for coupling the 3-azabicyclo[3.1.0]hexane core with various aldehydes.

Materials:

• 3-Azabicyclo[3.1.0]hexane derivative (amine)

• Aldehyde-bisulfite adduct

• Reducing agent

• Base

• Organic solvent (e.g., N-methylpyrrolidone and cyclohexane mixture)

Procedure:

• Prepare the aldehyde-bisulfite adduct from the corresponding aldehyde and aqueous sodium bisulfite.

• In an organic solvent, react the 3-azabicyclo[3.1.0]hexane amine with the aldehyde-bisulfite adduct in the presence of a base. The base facilitates the dissociation of the adduct to the free aldehyde.

• Introduce a suitable reducing agent to effect the reductive amination, forming the desired N-substituted 3-azabicyclo[3.1.0]hexane derivative.

Structure-Activity Relationships and Mechanistic Insights

The therapeutic efficacy of 3-Azabicyclo[3.1.0]hexan-6-amine derivatives is intrinsically linked to their structural features. The rigid bicyclic core serves as a scaffold to present pharmacophoric elements in a precise three-dimensional arrangement, which is crucial for high-affinity binding to their respective biological targets.

Opioid Receptor Modulation Pathway

The interaction of these derivatives with opioid receptors can trigger a cascade of intracellular events, leading to the modulation of neuronal activity.

Caption: Simplified signaling pathway of opioid receptor modulation.

Quantitative Data Summary

The following table summarizes the reported biological activities of representative 3-Azabicyclo[3.1.0]hexan-6-amine derivatives.

Derivative Class	Target	Biological Activity	Therapeutic Indication	Reference
Fluoroquinolone Analogue	DNA Gyrase/Topoisomerase IV	Potent antibacterial activity	Bacterial Infections	[3]
Substituted Bicyclic Amines	Opioid Receptors	Antagonist activity	IBS, Addiction, Depression	[6][7]
Phenyl-substituted derivatives	Orexin Receptors (OX1/OX2)	Antagonist activity	Sleep & Eating Disorders	[8]
Triazolylthio-propyl derivatives	Dopamine D3 Receptor	High-affinity binding	Drug Dependency, Psychosis	[9]
N-Aryl/Heteroaryl derivatives	Dipeptidyl Peptidase-IV (DPP-IV)	Inhibitory activity	Type 2 Diabetes	[10]
Spiro-fused oxindoles	Undetermined	Antiproliferative activity (IC50 ~25-27 µM)	Cancer	[11]

Conclusion and Future Perspectives

The 3-Azabicyclo[3.1.0]hexan-6-amine scaffold has unequivocally established itself as a cornerstone in the design and development of novel therapeutic agents. Its conformational rigidity and synthetic tractability have enabled the creation of a diverse portfolio of compounds with significant activities against a range of challenging diseases. Future research in this area is likely to focus on the further exploration of structure-activity relationships, the development of more efficient and stereoselective synthetic methodologies, and the expansion of their therapeutic applications into new disease areas. The continued investigation of this versatile chemical entity holds immense promise for the discovery of next-generation medicines.

References

• Synthesis of Azabicyclo[3.1.0]amine Analogues of Anacardic Acid as Potent Antibacterial Agents. (URL: )
• WO2005037790A1 - Preparation of 3-azabicyclo [3.1.
• 3-azabicyclo¬3.1.

• Synthesis of trovafloxacin using various (1α,5α,6α)-3-azabicyclo[3.1.0]hexane derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (URL: [Link])

• Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates - PubMed. (URL: [Link])

• EP0007128A1 - Derivatives of 3-azabicyclo(3.1.0)

• Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates. - Semantic Scholar. (URL: [Link])

• Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple - Beilstein Journals. (URL: [Link])

• 3-AZA-BICYCLO[3.1.0]HEXANE DERIVATIVES - European Patent Office - EP 2079690 B1. (URL: [Link])

• Pyrazolopyrimidine JAK inhibitor compounds and methods - P

• Chemistry of polyhalogenated nitrobutadienes, 10: Synthesis of highly functionalized heterocycles with a rigid 6-amino-3-azabicyclo[3.1.0]hexane moiety - NIH. (URL: [Link])

• US6313312B1 - 3-Azabicyclo[3.1.

• Study of Cytotoxicity of 3-Azabicyclo[3.1.0]hexanes and Cyclopropa[a]pyrrolizidines Spiro-Fused to Acenaphthylene-1(2H)-one and Aceanthrylene-1(2H)-one Fragments Against Tumor Cell Lines - MDPI. (URL: [Link])

• Base-Promoted Intramolecular Addition of Vinyl Cyclopropanecarboxamides to Access Conformationally Restricted Aza[3.1.0]bicycles - MDPI. (URL: [Link])

• 6-[alkoxyalkyl]-3-azabicyclo[3.1.0]hexanes: A New Series of Potent and Selective Triple Reuptake Inhibitors | Journal of Medicinal Chemistry - ACS Publications. (URL: [Link])

• EP2070922B1 - Azabicyclo(3.1.0)

• Discovery of conformationally rigid 3-azabicyclo[3.1.0]hexane-derived dipeptidyl peptidase-IV inhibitors - PubMed. (URL: [Link])

• Study of Cytotoxicity of Spiro-Fused [3-Azabicyclo[3.1.0]hexane]oxindoles and Cyclopropa[a]pyrrolizidine-oxindoles Against Tumor Cell Lines - PMC. (URL: [Link])

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Protocols & Analytical Methods

Application Notes and Protocols: Catalytic Cyclopropanation of N-Boc-3-pyrroline with Ethyl Diazoacetate

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the 3-Azabicyclo[3.1.0]hexane Scaffold

The 3-azabicyclo[3.1.0]hexane framework is a conformationally restricted motif of significant interest in medicinal chemistry and drug discovery.[1][2][3] Its rigid structure serves as a valuable bioisostere for cyclohexane, often leading to enhanced binding affinity, improved metabolic stability, and greater selectivity for biological targets.[3] This bicyclic system is a core component in a variety of biologically active compounds, including antagonists of morphine-induced antinociception, histone deacetylase inhibitors, and opioid receptor antagonists.[1] Furthermore, derivatives of 3-azabicyclo[3.1.0]hexane have been investigated as dipeptidyl peptidase-IV (DPP-IV) inhibitors for the treatment of type 2 diabetes.[4]

The catalytic cyclopropanation of N-protected 3-pyrroline derivatives with diazoacetates represents a direct and efficient route to this valuable scaffold.[5][6][7] This application note provides a detailed technical guide for the cyclopropanation of tert-butyl 2,5-dihydro-1H-pyrrole-1-carboxylate (N-Boc-3-pyrroline) with ethyl diazoacetate (EDA), focusing on the underlying mechanistic principles, practical experimental protocols, and critical safety considerations.

Mechanistic Insights: The Metal-Catalyzed Carbene Transfer

The reaction proceeds through a metal-catalyzed decomposition of ethyl diazoacetate to generate a transient, electrophilic metallocarbene intermediate.[8][9][10][11][12] This highly reactive species then undergoes a concerted addition to the double bond of N-Boc-3-pyrroline to form the cyclopropane ring.[8] Transition metals such as rhodium and copper are commonly employed as catalysts for this transformation.[8][13][14]

The catalytic cycle can be summarized as follows:

• Catalyst Activation: The metal catalyst reacts with ethyl diazoacetate, leading to the extrusion of dinitrogen gas (N₂).

• Metallocarbene Formation: A metal-carbene complex is formed as a key intermediate.

• Cyclopropanation: The metallocarbene transfers the carbene fragment to the alkene (N-Boc-3-pyrroline).

• Catalyst Regeneration: The catalyst is regenerated, allowing it to re-enter the catalytic cycle.

The stereochemical outcome of the reaction, yielding either the exo or endo diastereomer, is influenced by the choice of catalyst, ligands, and reaction conditions.[15] Rhodium(II) carboxylates, such as dirhodium tetraacetate [Rh₂(OAc)₄], are particularly effective catalysts for this transformation.[8][10]

Figure 1. A simplified diagram illustrating the catalytic cycle of metal-catalyzed cyclopropanation.

Safety First: Handling Ethyl Diazoacetate

Ethyl diazoacetate (EDA) is a potentially explosive and toxic compound that must be handled with extreme caution.[16][17] It is sensitive to heat, light, and strong acids, which can cause rapid decomposition and detonation.[16][18]

Key Safety Precautions:

• Work in a well-ventilated fume hood at all times. [17]

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. [19][20]

• Avoid heating EDA. Distillation, even under reduced pressure, is dangerous.[16][17]

• Store EDA in a cool, dark place, preferably in a refrigerator in a secondary container. [16]

• Use non-sparking tools and avoid static discharge. [19]

• Quench any unreacted EDA carefully with a suitable reagent, such as acetic acid, before workup.

Experimental Protocol: Rhodium-Catalyzed Cyclopropanation

This protocol outlines a general procedure for the rhodium(II)-catalyzed cyclopropanation of N-Boc-3-pyrroline with ethyl diazoacetate.

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
N-Boc-3-pyrroline	≥97%	Commercially Available	Can be synthesized via ring-closing metathesis of N-Boc-diallylamine.[21]
Ethyl diazoacetate	Solution in Dichloromethane	Commercially Available	Handle with extreme caution.[16][17][18][19][20]
Dirhodium(II) tetraacetate [Rh₂(OAc)₄]	Catalyst Grade	Commercially Available
Dichloromethane (DCM)	Anhydrous	Commercially Available	Distill from CaH₂ before use.[21]
Diethyl ether (Et₂O)	Anhydrous	Commercially Available
Saturated sodium bicarbonate (NaHCO₃) solution	Prepared in-house
Brine (saturated NaCl solution)	Prepared in-house
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)	Commercially Available	For drying organic layers.

Reaction Setup and Procedure:

Figure 2. A flowchart outlining the key steps of the experimental workflow.

• Reaction Setup: To an oven-dried, round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add N-Boc-3-pyrroline (1.0 eq) and dirhodium(II) tetraacetate (0.01 eq). Dissolve the solids in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Addition of Ethyl Diazoacetate: Prepare a solution of ethyl diazoacetate (1.2 eq) in anhydrous DCM. Using a syringe pump, add the EDA solution dropwise to the stirring reaction mixture over a period of 4-6 hours. Note: Slow addition is crucial to maintain a low concentration of EDA and minimize side reactions.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete after the addition of EDA is finished and stirring for an additional 1-2 hours at room temperature.

• Quenching: Once the reaction is complete, carefully quench any unreacted EDA by adding a few drops of acetic acid until gas evolution ceases.

• Workup: Dilute the reaction mixture with DCM and transfer it to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to afford the desired ethyl 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylate as a mixture of diastereomers.

Expected Results and Data:

The cyclopropanation of N-Boc-3-pyrroline with ethyl diazoacetate typically yields a mixture of the exo and endo diastereomers of the product. The diastereomeric ratio can be influenced by the catalyst and reaction conditions.

Catalyst	Solvent	Temperature (°C)	Diastereomeric Ratio (exo:endo)	Yield (%)	Reference
Rh₂(OAc)₄	DCM	25	Varies	Good to Excellent	[15]
Cu(I) complexes	Various	Varies	Varies	Good	[13][22]

Note: The specific diastereomeric ratio and yield will depend on the precise reaction conditions and the purity of the starting materials. The exo and endo isomers can often be separated by careful column chromatography.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product formation	- Inactive catalyst- Impure starting materials- Insufficient reaction time	- Use fresh, high-quality catalyst.- Ensure N-Boc-3-pyrroline and EDA are pure.- Monitor the reaction by TLC or GC-MS to confirm completion.
Formation of significant side products (e.g., diethyl fumarate and maleate)	- EDA concentration is too high, leading to carbene dimerization.	- Ensure slow, controlled addition of EDA using a syringe pump.- Maintain a dilute reaction mixture.
Difficulty in separating diastereomers	- Similar polarities of the exo and endo isomers.	- Optimize the eluent system for column chromatography.- Consider using a different stationary phase (e.g., alumina) or HPLC for separation.
Inconsistent results	- Variable quality of EDA.- Presence of moisture or oxygen in the reaction.	- Use EDA from a reliable source and store it properly.- Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere.

Conclusion

The rhodium-catalyzed cyclopropanation of N-Boc-3-pyrroline with ethyl diazoacetate is a robust and efficient method for the synthesis of the medicinally important 3-azabicyclo[3.1.0]hexane scaffold. By understanding the reaction mechanism, adhering to strict safety protocols for handling ethyl diazoacetate, and carefully controlling the reaction conditions, researchers can successfully prepare this valuable building block for drug discovery and development. The protocol provided herein serves as a comprehensive guide for the practical application of this important transformation.

References

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• Terzic, N., et al. (2023). Study of Cytotoxicity of 3-Azabicyclo[3.1.0]hexanes and Cyclopropa[a]pyrrolizidines Spiro-Fused to Acenaphthylene-1(2H)-one and Aceanthrylene-1(2H)-one Fragments Against Tumor Cell Lines. International Journal of Molecular Sciences, 24(4), 3474. [Link]

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• Doyle, M. P., & Forbes, D. C. (2024). Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropanation with Ethyl Diazoacetate under Low Catalyst Loadings. Organic Letters, 26(2), 350–354. [Link]

• Rosenberg, M. L., Krivokapic, A., & Tilset, M. (2009). Highly cis-selective cyclopropanations with ethyl diazoacetate using a novel Rh(I) catalyst with a chelating N-heterocyclic iminocarbene ligand. Organic Letters, 11(3), 547–550. [Link]

• Kim, J. (2019). Studies on Reactions of Cyclopropanated Pyrrole: Synthesis of Bis-β-homoproline, Tropane- and Pyrrolidinone-derivatives (Doctoral dissertation, Technischen Universität Berlin). [Link]

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• Fokin, V. V., et al. (2009). Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles. Journal of the American Chemical Society, 131(50), 18034–18035. [Link]

• Sharland, J. (2023). Overcoming the Limitations of Rhodium-Catalyzed Asymmetric Cyclopropanation and Other Adventures in Strained Ring Synthesis (Doctoral dissertation, Emory University). [Link]

• Davies, H. M. L., & Antoulinakis, E. G. (2001). Stereoselective Synthesis 1.14 Cyclopropanation Reactions. In Stereoselective Synthesis (pp. 779-798). Georg Thieme Verlag.

• Fokin, V. V., et al. (2009). Rhodium-Catalyzed Enantioselective Cyclopropanation of Olefins with N-Sulfonyl 1,2,3-Triazoles. Journal of the American Chemical Society, 131(50), 18034–18035. [Link]

• Maurya, R. A., et al. (2013). Catalyst-free stereoselective cyclopropanation of electron deficient alkenes with ethyl diazoacetate. RSC Advances, 3(38), 15600-15603. [Link]

• ResearchGate. (n.d.). Experimental and Computational Studies for the Synthesis of Functionalized Cyclopropanes from 2-Substituted Allylic Derivatives with Ethyl Diazoacetate. Retrieved from [Link]

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• ResearchGate. (n.d.). Reaction of 1-methyl-1H-pyrrole with ethyl diazoacetate using.... Retrieved from [Link]

• Ackermann, L., et al. (2020). Rhodium(III)-Catalyzed Cyclopropane C-H/C-C Activation Sequence Provides Diastereoselective Access to α-Alkoxylated γ-Lactams. Organic Letters, 22(13), 5030–5034. [Link]

• Tang, Y., et al. (2017). Copper-Catalyzed Enantioselective Cyclopropanation of Internal Olefins with Diazomalonates. Organic Letters, 19(21), 5717–5719. [Link]

• Davies, H. M. L., & Lee, G. H. (2018). Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. The Journal of Organic Chemistry, 83(17), 10175–10182. [Link]

• Tang, Y., Liao, W.-W., & Li, K. (2003). Controllable diastereoselective cyclopropanation. Enantioselective synthesis of vinylcyclopropanes via chiral telluronium ylides. Journal of the American Chemical Society, 125(43), 13030–13031. [Link]

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• Dong, G., et al. (2022). Rhodium-catalyzed Diastereo- and Enantioselective Divergent Annulations between Cyclobutanones and 1,5-Enynes: Rapid Construction of Complex C(sp3)-rich Scaffolds. Journal of the American Chemical Society, 144(11), 4985–4995. [Link]

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Application Notes and Protocols for the N3-Functionalization of 3-Azabicyclo[3.1.0]hexan-6-amine

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of the 3-Azabicyclo[3.1.0]hexane Scaffold

The 3-azabicyclo[3.1.0]hexane framework is a conformationally rigid nitrogen-containing heterocycle of significant interest in medicinal chemistry and drug development.[1][2] Its constrained bicyclic structure serves as a valuable bioisostere for the more flexible piperidine motif, allowing for precise three-dimensional orientation of pharmacophoric elements.[3] This scaffold is a core component of numerous biologically active compounds, including antibacterial agents like Trovafloxacin, opioid receptor antagonists, and various inhibitors of key enzymes.[3][4][5]

The 3-azabicyclo[3.1.0]hexan-6-amine molecule presents two distinct nitrogen centers for chemical modification: a primary amine at the C6 position and a secondary amine at the N3 position. While both are synthetically accessible, functionalization at the N3 position is crucial for modulating properties such as solubility, metabolic stability, and target engagement. This guide provides a detailed technical overview and actionable protocols for the selective functionalization of the N3 position, empowering researchers to efficiently generate diverse libraries of novel chemical entities.

Core Synthetic Strategy: A Protection-Functionalization-Deprotection Workflow

The primary amine at the C6 position is generally more nucleophilic than the secondary N3 amine. Consequently, a direct and selective functionalization of the N3 position in the presence of an unprotected C6 amine is challenging. The most robust and widely adopted strategy involves a three-stage workflow:

• Protection of the C6-Amine: The exocyclic primary amine is first protected with a suitable group, such as a tert-butoxycarbonyl (Boc) or dibenzyl group.

• Functionalization of the N3-Amine: With the C6 amine masked, the secondary N3 amine can be selectively modified via various classical nitrogen-centered reactions.

• Deprotection of the C6-Amine: The protecting group is removed to unveil the primary amine, yielding the final N3-functionalized product.

Figure 1: General workflow for selective N3-functionalization.

Synthesis of Starting Materials: C6-Protected 3-Azabicyclo[3.1.0]hexane

Access to the core scaffold is a prerequisite for any functionalization effort. The synthesis of C6-protected amines like exo-6-N,N-dibenzylamino-3-azabicyclo[3.1.0]hexane and exo-6-amino-3-(tert-butoxycarbonylaza)bicyclo[3.1.0]hexane has been established, often starting from N-Boc-δ³-pyrroline.[6] Researchers should refer to these published protocols to prepare the necessary starting materials for the subsequent N3-functionalization steps.

Key Protocols for N3-Position Functionalization

The following protocols are designed as self-validating systems, providing detailed steps and explaining the rationale behind key experimental choices.

Protocol 1: N3-Alkylation via Reductive Amination

Reductive amination is a powerful and versatile method for forming C-N bonds, allowing for the introduction of a wide array of alkyl and benzyl groups at the N3 position.[7][8] The reaction proceeds in one pot, where the secondary amine first condenses with an aldehyde or ketone to form an intermediate iminium ion, which is then immediately reduced by a mild and selective reducing agent.

Causality Behind Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the preferred reducing agent. It is less reactive than NaBH₄ and will selectively reduce the iminium ion in the presence of the unreacted aldehyde, preventing the side reaction of aldehyde reduction to an alcohol.[8] Sodium cyanoborohydride (NaBH₃CN) is also effective but raises safety and waste disposal concerns due to its cyanide content.[8][9]

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent solvents as they are aprotic and effectively solubilize the reactants.

• Catalyst: A catalytic amount of acetic acid is often added to facilitate the formation of the iminium ion intermediate, which is the species that is ultimately reduced.

Figure 2: Reaction pathway for N3-reductive amination.

Step-by-Step Methodology:

• To a solution of C6-protected 3-azabicyclo[3.1.0]hexan-6-amine (1.0 eq) in anhydrous DCM (0.1 M) is added the desired aldehyde or ketone (1.1 - 1.5 eq).

• If desired, add glacial acetic acid (0.1 eq) to catalyze iminium formation.

• Stir the mixture at room temperature for 1 hour to allow for imine/iminium ion formation.

• Add sodium triacetoxyborohydride (STAB) (1.5 - 2.0 eq) portion-wise over 10 minutes. Caution: Gas evolution may occur.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to afford the desired N3-alkylated product.

R' Group (from Aldehyde)	Reducing Agent	Typical Yield (%)
Benzyl	NaBH(OAc)₃	85 - 95%
4-Methoxybenzyl	NaBH(OAc)₃	88 - 96%
Isobutyl	NaBH(OAc)₃	75 - 85%
Cyclohexylmethyl	NaBH(OAc)₃	80 - 90%

Protocol 2: N3-Acylation to Form Amides

The formation of an amide bond at the N3 position is a fundamental transformation for introducing carbonyl-containing moieties. This is typically achieved by reacting the secondary amine with an acylating agent, such as an acid chloride or anhydride, in the presence of a non-nucleophilic base.

Causality Behind Experimental Choices:

• Acylating Agent: Acid chlorides are highly reactive and generally provide good yields. Anhydrides are also effective and can be easier to handle.

• Base: A tertiary amine base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) is required to neutralize the HCl or carboxylic acid byproduct generated during the reaction. An inorganic base such as potassium carbonate (K₂CO₃) can also be used, particularly in solvents like THF.[6]

• Solvent: Aprotic solvents such as DCM, THF, or DMF are suitable for this transformation.

Figure 3: Reaction pathway for N3-acylation.

Step-by-Step Methodology:

• Dissolve the C6-protected 3-azabicyclo[3.1.0]hexan-6-amine (1.0 eq) and a suitable base (e.g., triethylamine, 1.5 eq) in anhydrous DCM (0.1 M).

• Cool the solution to 0 °C in an ice bath.

• Add the acid chloride or anhydride (1.1 eq) dropwise via syringe.

• Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with water, 1M HCl (if a tertiary amine base was used), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization.

Final Step: Deprotection of the C6-Amine

Once the N3-position is successfully functionalized, the C6-amine must be deprotected to yield the final target molecule. The choice of deprotection conditions is dictated by the protecting group used.

• Boc-Group Removal: The Boc group is acid-labile and is efficiently cleaved under acidic conditions.

  • Protocol: Dissolve the N-Boc protected intermediate in a solution of 20-50% trifluoroacetic acid (TFA) in DCM and stir at room temperature for 1-4 hours. Alternatively, bubbling HCl gas through a solution in methanol or dioxane is also highly effective.[10] After completion, the solvent and excess acid are removed under reduced pressure.

• Dibenzyl-Group Removal: The benzyl groups are typically removed via catalytic hydrogenation.

  • Protocol: Dissolve the N,N-dibenzyl protected intermediate in a solvent such as methanol or ethanol. Add a catalytic amount of palladium on carbon (Pd/C, 10 wt. %). The flask is then evacuated and backfilled with hydrogen gas (H₂) from a balloon or a hydrogenation apparatus. The reaction is stirred vigorously under a hydrogen atmosphere for 12-48 hours until complete. The catalyst is then removed by filtration through Celite®, and the filtrate is concentrated.

Conclusion

The 3-azabicyclo[3.1.0]hexane scaffold is a privileged structure in modern drug discovery. The selective functionalization of its N3-position provides a powerful avenue for generating novel analogs with tailored pharmacological profiles. By employing a robust protection-functionalization-deprotection strategy, researchers can reliably access a diverse range of N3-substituted derivatives. The detailed protocols for reductive amination and acylation provided herein serve as a validated starting point for the exploration of this valuable chemical space.

References

• Synthesis of Azabicyclo[3.1.0]amine Analogues of Anacardic Acid as Potent Antibacterial Agents. (n.d.). Indian Journal of Pharmaceutical Sciences. [Link]

• Zapol'skii, V. A., et al. (2012). Chemistry of polyhalogenated nitrobutadienes, 10: Synthesis of highly functionalized heterocycles with a rigid 6-amino-3-azabicyclo[3.1.0]hexane moiety. Beilstein Journal of Organic Chemistry, 8, 621–628. [Link]

• Study of Cytotoxicity of Spiro-Fused [3-Azabicyclo[3.1.0]hexane]oxindoles and Cyclopropa[a]pyrrolizidine-oxindoles Against Tumor Cell Lines. (2023). MDPI. [Link]

• Zheng, Y., et al. (2018). Synthesis of CHF2-substituted 3-azabicyclo[3.1.0]hexanes by photochemical decomposition of CHF2-pyrazolines. Organic & Biomolecular Chemistry, 16(6), 937-941. [Link]

• Norris, T., et al. (2000). Synthesis of trovafloxacin using various (1α,5α,6α)-3-azabicyclo[3.1.0]hexane derivatives. Journal of the Chemical Society, Perkin Transactions 1, (10), 1615-1622. [Link]

• Zapol'skii, V. A., et al. (2012). Chemistry of polyhalogenated nitrobutadienes, 10: Synthesis of highly functionalized heterocycles with a rigid 6-amino-3-azabicyclo[3.1.0]hexane moiety. National Institutes of Health. [Link]

• Base-Promoted Intramolecular Addition of Vinyl Cyclopropanecarboxamides to Access Conformationally Restricted Aza[3.1.0]bicycles. (2023). MDPI. [Link]

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• Overview of reductive amination to synthesize a primary, secondary, or tertiary amine. (2021). YouTube. [Link]

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Technical Notes & Optimization

Technical Support Center: 3-Azabicyclo[3.1.0]hexan-6-amine Free Base

Welcome to the technical support resource for 3-Azabicyclo[3.1.0]hexan-6-amine free base. This guide is intended for researchers, scientists, and drug development professionals. Here, we address common questions and troubleshooting scenarios related to the stability of this compound, particularly its handling and storage in the presence of air. Our recommendations are grounded in established principles of amine chemistry and experience with structurally related molecules.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: Is the free base of 3-Azabicyclo[3.1.0]hexan-6-amine stable when exposed to air?

Based on the general reactivity of primary amines and strained bicyclic systems, the free base of 3-Azabicyclo[3.1.0]hexan-6-amine is expected to be unstable upon prolonged exposure to air. Primary amines are susceptible to oxidation and can react with atmospheric carbon dioxide. The strained cyclopropane ring within the bicyclic system may also contribute to its reactivity. For applications where high purity is critical, it is advisable to handle the compound under an inert atmosphere.

Q2: What are the likely degradation pathways for 3-Azabicyclo[3.1.0]hexan-6-amine free base in air?

Two primary degradation pathways are anticipated:

• Reaction with Carbon Dioxide: Primary amines readily react with atmospheric CO₂ to form carbamates or carbamic acids, which can precipitate or lead to the formation of urea derivatives upon heating. This is a common issue with many primary and secondary amine free bases.

• Oxidation: The primary amine group is susceptible to oxidation by atmospheric oxygen. This can lead to a variety of byproducts, including the corresponding imine, oxime, or further degradation products. The rate of oxidation can be influenced by light, temperature, and the presence of metal catalysts.[1] Tertiary amines, if present as impurities or formed as intermediates, can also be oxidized to their corresponding N-oxides.[2][3]

Q3: The material safety data sheet (MSDS) for a related, N-Boc protected compound recommends storage at -20°C. Does this apply to the free base as well?

Yes, this is a strong indicator that the core 3-azabicyclo[3.1.0]hexane structure may have inherent instability. The recommendation for low-temperature storage for a protected version of the molecule suggests that the free base, which is more reactive, should be stored under at least equally stringent, if not more rigorous, conditions.[4] We recommend storing the free base at -20°C or below, under an inert atmosphere (e.g., argon or nitrogen), and protected from light.

Q4: My NMR analysis of an older sample of 3-Azabicyclo[3.1.0]hexan-6-amine free base shows unexpected peaks. What could they be?

Without direct analysis, it is difficult to be certain. However, based on the likely degradation pathways, these new signals could correspond to:

• Carbamate salts: Formed by the reaction with CO₂.

• Oxidation products: Such as the corresponding imine or other oxidized species.

• Polymerization products: Amines can undergo various self-condensation or polymerization reactions over time, especially if exposed to air and light.

We recommend re-purifying the material if its purity is critical for your experiment. For routine purity checks, a gas chromatography-flame ionization detection (GC-FID) method, similar to what has been described for related compounds, could be developed.[5]

Q5: Is the dihydrochloride salt of 3-Azabicyclo[3.1.0]hexan-6-amine more stable?

Yes, the dihydrochloride salt is expected to be significantly more stable than the free base.[6][7][8] The protonation of the amine groups protects them from reacting with atmospheric CO₂ and reduces their susceptibility to oxidation. For long-term storage or when the free base is not explicitly required for a reaction, it is highly recommended to store and handle the compound as its salt form. The free base can then be generated immediately prior to use.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Inconsistent reaction yields or appearance of side products.	Degradation of the 3-Azabicyclo[3.1.0]hexan-6-amine free base starting material.	1. Verify the purity of the free base by NMR or GC-FID before use. 2. If the material has been stored for an extended period or improperly, consider purification by distillation or column chromatography under an inert atmosphere. 3. Generate the free base from the more stable hydrochloride salt immediately before your reaction.
Solid material forms in a solution of the free base.	Precipitation of carbamate salts due to reaction with atmospheric CO₂.	1. Handle solutions of the free base under an inert atmosphere (e.g., nitrogen or argon). 2. Use freshly degassed solvents. 3. If a precipitate has formed, it may be possible to filter it off, but the concentration of the amine in the solution will have changed. Re-quantification is advised.
The free base has developed a color upon storage.	Likely due to oxidation.	1. Assess the purity of the material. Minor color changes may not significantly impact some reactions, but significant darkening suggests substantial degradation. 2. For high-purity applications, the material should be repurified. 3. Ensure future storage is under an inert atmosphere, protected from light, and at low temperatures.

Experimental Protocols

Protocol 1: Generation of 3-Azabicyclo[3.1.0]hexan-6-amine Free Base from its Dihydrochloride Salt

This protocol describes the liberation of the free base from its more stable salt form for immediate use.

Materials:

• 3-Azabicyclo[3.1.0]hexan-6-amine dihydrochloride

• Sodium hydroxide (NaOH) or potassium hydroxide (KOH)

• Deionized water, degassed

• Dichloromethane (DCM) or other suitable organic solvent, anhydrous

• Saturated sodium chloride solution (brine), degassed

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, separatory funnel, and other standard glassware

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Dissolve the 3-Azabicyclo[3.1.0]hexan-6-amine dihydrochloride salt in a minimal amount of degassed deionized water in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add a solution of NaOH or KOH (typically 2-3 molar equivalents) with stirring. Monitor the pH to ensure it becomes basic (pH > 12).

• Extract the aqueous layer with several portions of anhydrous dichloromethane.

• Combine the organic extracts and wash with degassed brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter off the drying agent.

• The resulting solution contains the free base and should be used immediately. If the solvent needs to be removed, do so under reduced pressure at a low temperature.

Protocol 2: Recommended Storage and Handling of the Free Base

Storage:

• Atmosphere: Store under a dry, inert atmosphere (argon or nitrogen).

• Temperature: Store at -20°C or below.

• Container: Use a well-sealed amber glass vial or a flask with a secure septum.

• Light: Protect from light.

Handling:

• Always handle the free base in a glovebox or under a positive pressure of an inert gas.

• Use clean, dry syringes or cannulas for transferring solutions.

• Use freshly distilled or anhydrous, degassed solvents.

Visualizing Degradation Pathways

The following diagrams illustrate the likely degradation pathways of 3-Azabicyclo[3.1.0]hexan-6-amine free base in the presence of air.

Caption: Potential degradation pathways of the free base in air.

Caption: Recommended workflow for using the amine.

References

• Rapid degradation of Pseudomonas fluorescens 1-aminocyclopropane-1-carboxylic acid deaminase proteins expressed in transgenic Arabidopsis. PubMed. Available from: [Link]

• Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple. Beilstein Journals. Available from: [Link]

• Materials Safety Data Sheet for (1R,5S,6S)-Tert-butyl 6-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate. Available from: [Link]

• Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates. PubMed. Available from: [Link]

• Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine y. Beilstein Archives. Available from: [Link]

• Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates. Semantic Scholar. Available from: [Link]

• Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation of maleimides with N-tosylhydrazones. RSC Publishing. Available from: [Link]

• Atmospheric Oxidation of Imine Derivative of Piperazine Initiated by OH Radical. ACS Earth and Space Chemistry. Available from: [Link]

• Aerobic amine oxidation reactions under air. ResearchGate. Available from: [Link]

• The unanticipated oxidation of a tertiary amine in a tetracyclic glyoxal-cyclam condensate yielding zinc(II) coordinated to a sterically hindered amine oxide. PMC. Available from: [Link]

• Recent Catalytic Routes to 3-Azabicyclo[3.1.0]hexane Derivatives. Request PDF. Available from: [Link]

• Oxidation of Primary Amines to Oximes With Molecular Oxygen Using 1,1-diphenyl-2-picrylhydrazyl and WO3/Al2O3 as Catalysts. PubMed. Available from: [Link]

• Bacterial degradation of monocyclic aromatic amines. Frontiers. Available from: [Link]

• CN114544801A - GC-FID detection method of azabicyclo [3.1.0] hexane. Google Patents.

• Visible-Light-Driven Aerobic Oxidation of Amines to Nitriles over Hydrous Ruthenium Oxide Supported on TiO2. ACS Catalysis. Available from: [Link]

• General Synthesis of 3‐Azabicyclo[3.1.1]heptanes and Evaluation of Their Properties as Saturated Isosteres. ResearchGate. Available from: [Link]

• Diastereoselektive Synthese N-geschützter 6-Amino-3-azabicyclo[3.1.0]hexane. kluedo. Available from: [Link]

• Base-Promoted Intramolecular Addition of Vinyl Cyclopropanecarboxamides to Access Conformationally Restricted Aza[3.1.0]bicycles. MDPI. Available from: [Link]

• US8691849B2 - 3-azabicyclo[3.1.0]hexyl derivatives as modulators of metabotropic glutamate receptors. Google Patents.

• Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropanation with Ethyl Diazoacetate under Low Catalyst Loadings. Organic Letters. Available from: [Link]

• Chemistry of 3-azabicyclo[3.3.1]nonanes. ACS Publications. Available from: [Link]

• Pathways of chemical degradation of polypeptide antibiotic bacitracin. PubMed. Available from: [Link]

• Study of degradation mechanisms of cyclobenzaprine by LC-MS/MS. RSC Publishing. Available from: [Link]

• US9133159B2 - 1-heteroaryl-3-azabicyclo[3.1.0]hexanes, methods for their preparation and their use as medicaments. Google Patents.

• Performance of hydrolytic enzymes produced by Trichoderma in sustainable crop production: Current insights and future perspectives. Taylor & Francis. Available from: [Link]

Sources

• 1. Oxidation of primary amines to oximes with molecular oxygen using 1,1-diphenyl-2-picrylhydrazyl and WO3/Al2O3 as catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The unanti­cipated oxidation of a tertiary amine in a tetra­cyclic glyoxal-cyclam condensate yielding zinc(II) coordinated to a sterically hindered amine oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Study of degradation mechanisms of cyclobenzaprine by LC-MS/MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. ruixibiotech.com [ruixibiotech.com]
• 5. CN114544801A - GC-FID detection method of azabicyclo [3.1.0] hexane - Google Patents [patents.google.com]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. 3-azabicyclo[3.1.0]hexan-6-amine dihydrochloride 95% | CAS: 208837-84-7 | AChemBlock [achemblock.com]
• 8. static.cymitquimica.com [static.cymitquimica.com]

Technical Support Center: Optimizing Reductive Amination for Bicyclic Amines

Welcome to the technical support center for reductive amination. This guide is designed for researchers, scientists, and professionals in drug development who are working with bicyclic amines. As a Senior Application Scientist, I will provide in-depth, field-proven insights to help you troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs)

Q1: My reductive amination of a bicyclic ketone is giving very low yield. What are the most common culprits?

Low yields in the reductive amination of bicyclic systems often stem from a few key areas. The rigid, sterically demanding nature of bicyclic frameworks can impede one or both of the core steps of the reaction: imine/iminium ion formation and its subsequent reduction.[1][2][3]

The primary factors to investigate are:

• Inefficient Imine/Iminium Ion Formation: The condensation between your bicyclic ketone and the amine is a reversible equilibrium.[4] Steric hindrance around the carbonyl group can significantly slow down this step or shift the equilibrium unfavorably towards the starting materials.[1]

• Poor Choice of Reducing Agent: A reducing agent that is too harsh can reduce your starting ketone to an alcohol faster than the imine can form.[5] Conversely, a reagent that is too mild or sterically hindered may not be able to efficiently reduce the bulky iminium ion intermediate.

• Suboptimal pH: Imine formation is highly pH-dependent.[4] An optimal, weakly acidic environment (typically pH 4-5) is required to facilitate the dehydration of the hemiaminal intermediate without fully protonating and deactivating the amine nucleophile.[5]

• Steric Hindrance in the Reduction Step: The hydride delivery to the iminium carbon can be sterically blocked by the bicyclic structure, leading to incomplete reduction.

Q2: I'm observing a significant amount of alcohol byproduct from the reduction of my starting ketone. How can I prevent this?

The formation of an alcohol byproduct is a clear indication that your reducing agent is not selective enough and is reducing the carbonyl group of your starting material.[5] This is a common problem when using potent hydride donors like sodium borohydride (NaBH₄) in a one-pot procedure.[5]

Here are the most effective strategies to mitigate this side reaction:

• Switch to a Milder, More Selective Reducing Agent: Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) is the reagent of choice for one-pot reductive aminations precisely because it is less reactive and sterically hindered, showing a strong preference for reducing the protonated iminium ion over a ketone or aldehyde.[4] Sodium cyanoborohydride (NaBH₃CN) is also selective but comes with toxicity concerns due to the potential generation of HCN.[4]

• Adopt a Two-Step (Indirect) Procedure: Pre-form the imine before introducing the reducing agent.[6] This physically separates the ketone from the hydride donor. You can monitor the imine formation by TLC or LC-MS until the starting ketone is consumed. Once imine formation is complete, you can then add a stronger, less expensive reducing agent like NaBH₄.[5][6]

Q3: My primary bicyclic amine is undergoing dialkylation, leading to a tertiary amine byproduct. How can I promote mono-alkylation?

Over-alkylation occurs when the secondary amine product, which is often more nucleophilic than the starting primary amine, reacts with another molecule of the aldehyde or ketone.[7] This is a persistent issue in reductive aminations.

To favor the desired mono-alkylation product, consider the following:

• Stoichiometric Control: Carefully control the stoichiometry. Using a slight excess of the primary amine relative to the carbonyl compound can help, but this is often insufficient on its own.

• Two-Step Procedure: As with preventing alcohol formation, forming the imine first is a highly effective strategy.[6][8] By allowing the primary amine to fully convert to the imine before reduction, you minimize the time the product secondary amine is present in the reaction mixture with unreacted carbonyl.

• Non-Acidic Conditions: In some cases, running the reaction under neutral or non-acidic conditions can suppress the formation of the tertiary amine byproduct.[8]

• Catalytic Hydrogenation: Using H₂ with a catalyst like Raney Nickel can be an alternative that often avoids over-alkylation in the absence of acid.[8]

In-Depth Troubleshooting Guide

Issue: The reaction has stalled. TLC/LC-MS analysis shows unreacted starting materials even after extended reaction times.

This is a common problem with sterically hindered bicyclic ketones, where imine formation is the rate-limiting step.

Causality & Explanation:

The initial nucleophilic attack of the amine on the carbonyl carbon is sterically hindered by the rigid bicyclic framework. Furthermore, the subsequent dehydration to the iminium ion can be slow. Ring strain in the bicyclic system can also influence the thermodynamics of imine formation.[9][10]

Solutions & Protocols:

• Facilitate Water Removal: The formation of the imine is an equilibrium reaction that produces water.[4] To drive the reaction forward, water must be removed.

  • Action: Add a dehydrating agent like powdered 4Å molecular sieves to the reaction mixture before adding the reducing agent.[8]

  • Alternative: For reactions in solvents like toluene or benzene, use a Dean-Stark apparatus to azeotropically remove water.

• Employ a Lewis Acid Catalyst: A Lewis acid can activate the ketone towards nucleophilic attack.

  • Action: Add a catalytic amount of a Lewis acid such as titanium(IV) isopropoxide (Ti(Oi-Pr)₄) or zinc chloride (ZnCl₂) to the mixture of the amine and ketone before reduction.[5] Ti(Oi-Pr)₄ is particularly effective as it also acts as a dehydrating agent.[5]

• Optimize pH: Ensure you are in the optimal pH range of 4-5 for imine formation.

  • Action: Add a catalytic amount of acetic acid (AcOH). If your amine is an HCl salt, you may need to add a base like triethylamine (NEt₃) to liberate the free amine first.

Experimental Workflow for Optimization

The following diagram outlines a systematic approach to optimizing your reaction when encountering low conversion.

Caption: Troubleshooting Decision Tree for Low-Yield Reductive Amination.

Issue: Purification is difficult. The product and starting amine have similar polarities.

This is a frequent challenge, especially when the newly introduced alkyl group is small.

Solutions:

• Acid-Base Extraction: This should be the first line of defense. The basicity of your product amine allows for its separation from non-basic impurities.

  • Protocol: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate). Extract with dilute aqueous acid (e.g., 1M HCl). The amine will move to the aqueous layer as its ammonium salt. Wash the organic layer to remove impurities. Then, basify the aqueous layer with a base (e.g., 1M NaOH) to a pH > 10 and extract your purified amine back into an organic solvent.

• Derivatization: If extraction fails, you can temporarily derivatize your product amine to drastically change its polarity.

  • Example: React the crude mixture with Boc-anhydride ((Boc)₂O). The Boc-protected amine will be much less polar and easily separable by column chromatography from the unreacted starting amine. The Boc group can then be cleaved under acidic conditions (e.g., TFA in DCM) to yield the pure product.

Key Reagent and Condition Summaries

Table 1: Comparison of Common Reducing Agents

Reducing Agent	Abbreviation	Typical Use Case	Advantages	Disadvantages
Sodium Triacetoxyborohydride	NaBH(OAc)₃ / STAB	One-pot reactions with sensitive substrates	Highly selective for imines/iminium ions over ketones/aldehydes.[4]	More expensive; moisture sensitive.
Sodium Cyanoborohydride	NaBH₃CN	One-pot reactions	Selective for imines at optimal pH; stable in acidic solutions.[4]	Highly toxic (potential HCN release).[4]
Sodium Borohydride	NaBH₄	Two-step (indirect) reactions	Inexpensive; powerful reductant.	Reduces starting aldehydes/ketones; less selective.[5]
Catalytic Hydrogenation	H₂/Pd, Pt, or Ni	Scalable reactions; when avoiding hydride reagents	High atom economy; can avoid over-alkylation.[8]	May reduce other functional groups (e.g., C=C bonds); requires pressure equipment.
Trichlorosilane	HSiCl₃	Hindered ketones with secondary amines	Effective for sterically demanding substrates.[1]	Requires careful handling; often used with a Lewis base activator.

Detailed Experimental Protocols

Protocol 1: One-Pot Reductive Amination of a Bicyclic Ketone using STAB (Recommended for initial screening)

This protocol is designed for a generic bicyclic ketone and a primary amine.

Caption: One-Pot Reductive Amination Workflow.

Step-by-Step Methodology:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add the bicyclic ketone (1.0 eq.).

• Add a suitable solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF).[6]

• Add the primary or secondary amine (1.1-1.2 eq.).

• If the reaction is sluggish, add a catalytic amount of acetic acid (e.g., 0.1 eq.).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation. It is advisable to take a sample for TLC or LC-MS analysis to confirm the formation of the imine intermediate.

• Once imine formation is observed, add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq.) portion-wise over 10-15 minutes. The addition can be exothermic.

• Allow the reaction to stir at room temperature overnight, or until completion as determined by monitoring.

• Carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with an organic solvent (e.g., DCM or EtOAc), combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography or acid-base extraction.

Protocol 2: Two-Step (Indirect) Reductive Amination (Recommended for hindered or problematic substrates)

This method minimizes side reactions by separating imine formation from the reduction step.

Step-by-Step Methodology:

Part A: Imine Formation

• In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (if using an azeotroping solvent), combine the bicyclic ketone (1.0 eq.), the amine (1.05 eq.), and a suitable solvent (e.g., methanol, or toluene for azeotropic removal of water).

• Add activated 4Å molecular sieves if using a non-azeotroping solvent like methanol.

• Add a catalytic amount of acetic acid.

• Heat the mixture to reflux and monitor the consumption of the starting ketone by TLC or LC-MS.

• Once the ketone is consumed, cool the reaction mixture to room temperature. If molecular sieves were used, they can be filtered off or left in for the next step.

Part B: Reduction

• Cool the solution containing the pre-formed imine to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH₄, 1.5 eq.) in small portions. Be cautious of gas evolution (H₂).

• Allow the reaction to warm to room temperature and stir until the imine is fully consumed (monitor by TLC/LC-MS).

• Perform an aqueous workup as described in Protocol 1.

Mechanism Overview

The reductive amination process, especially for hindered bicyclic systems, can be visualized as follows:

Sources

• 1. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. The synthesis of sterically hindered amines by a direct reductive amination of ketones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 7. jocpr.com [jocpr.com]
• 8. reddit.com [reddit.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Influence of Ring Strain on the Formation of Rearrangement vs Cyclization Isotwistane Products in the Acyl Radical Reaction of Bicyclo[2.2.2]octanone - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Distinguishing Exo and Endo 3-Azabicyclo[3.1.0]hexane Stereoisomers Using NOESY NMR

Introduction: The Stereochemical Challenge of a Privileged Scaffold

The 3-azabicyclo[3.1.0]hexane framework is a cornerstone in modern medicinal chemistry. Recognized as a "privileged scaffold," its rigid, three-dimensional structure is embedded in a wide array of biologically active compounds, from opioid receptor antagonists to histone deacetylase inhibitors.[1][2][3] The synthesis of these molecules often yields a mixture of diastereomers, specifically the exo and endo isomers, arising from the orientation of substituents on the cyclopropane ring relative to the pyrrolidine ring.

Distinguishing between these isomers is not merely an academic exercise; it is critical for drug development, as stereochemistry dictates the molecule's interaction with its biological target. While techniques like X-ray crystallography provide definitive proof, they require a suitable single crystal. For routine, in-solution confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy is the tool of choice. This guide provides an in-depth comparison and a validated protocol for using 2D Nuclear Overhauser Effect Spectroscopy (NOESY) to unambiguously assign the exo and endo stereochemistry of 3-azabicyclo[3.1.0]hexane derivatives.

Defining the Isomers: A Question of Proximity

In a bicyclic system, the prefixes exo and endo describe the relative orientation of a substituent.[4] For the 3-azabicyclo[3.1.0]hexane core, we consider the orientation of substituents at the C6 position of the cyclopropane ring.

• Exo Isomer: The substituent at C6 is on the opposite face of the molecule from the five-membered pyrrolidine ring (anti to the longest bridge).[4]

• Endo Isomer: The substituent at C6 is on the same face as the pyrrolidine ring (syn to the longest bridge).[4]

These distinct spatial arrangements create unique through-space proximities between specific protons, which can be detected by NOESY.

Caption: General structures of Exo and Endo 3-azabicyclo[3.1.0]hexane isomers.

The Power of NOESY: From Proximity to Proof

Unlike other 2D NMR techniques such as COSY, which reveal through-bond (scalar) couplings, NOESY detects through-space dipolar couplings via the Nuclear Overhauser Effect (NOE).[5][6] The intensity of an NOE signal is inversely proportional to the sixth power of the distance (1/r⁶) between two protons.[7] This exquisite sensitivity to distance means that only protons within approximately 5 Å of each other will produce a detectable cross-peak.[8] This makes NOESY the ideal experiment for differentiating stereoisomers, where the connectivity is identical, but the spatial arrangement of atoms differs.[5][9]

Diagnostic NOE Correlations: A Comparative Analysis

The key to distinguishing the exo and endo isomers lies in identifying unique proton-proton interactions that can only occur in one configuration. Let's consider a generic 3-azabicyclo[3.1.0]hexane with a substituent 'R' at the C6 position.

Expected Correlations for the Exo Isomer:

In the exo configuration, the C6 proton (H6) is oriented "under" the bicyclic system, bringing it close to the endo protons at the C2 and C4 positions of the pyrrolidine ring.

• Key Correlation: A strong NOE cross-peak is expected between the cyclopropane proton H6 and the endo-protons on C2 and C4 .

• Absence of Correlation: No significant NOE is expected between H6 and the bridgehead protons (H1 and H5).

Expected Correlations for the Endo Isomer:

In the endo configuration, the C6 proton (H6) is now on the same face as the bridgehead protons, while being distant from the C2/C4 endo protons.

• Key Correlation: A strong NOE cross-peak is expected between the cyclopropane proton H6 and the bridgehead protons (H1 and H5) .

• Absence of Correlation: No significant NOE is expected between H6 and the endo protons on C2 and C4.

Caption: Diagnostic through-space NOE correlations for Exo and Endo isomers.

Data Summary

The presence or absence of these specific cross-peaks provides a definitive and self-validating system for assignment.

Isomer Configuration	Interacting Protons	Expected NOESY Cross-Peak	Diagnostic Value
Exo	H6 ↔ H2-endo/H4-endo	Present (Strong)	Confirms Exo
H6 ↔ H1/H5	Absent or Weak	Confirms Exo
Endo	H6 ↔ H1/H5	Present (Strong)	Confirms Endo
H6 ↔ H2-endo/H4-endo	Absent or Weak	Confirms Endo

Experimental Protocol: A Validated Workflow for High-Quality Data

Acquiring a high-quality NOESY spectrum is paramount for reliable interpretation. The following protocol is optimized for small molecules like the 3-azabicyclo[3.1.0]hexane core.

Sources

• 1. BJOC - Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple [beilstein-journals.org]
• 2. Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. beilstein-archives.org [beilstein-archives.org]
• 4. endo–exo isomerism - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 8. NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity — Nanalysis [nanalysis.com]
• 9. acdlabs.com [acdlabs.com]

Conformational Locking in Drug Design: 3-Azabicyclo[3.1.0]hexane vs. Piperidine

Topic: 3-Azabicyclo[3.1.0]hexane vs piperidine conformational comparison Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In medicinal chemistry, the transition from a flexible scaffold to a rigidified analog is a high-stakes strategy to improve potency, selectivity, and metabolic stability. This guide provides an in-depth technical comparison between the ubiquitous piperidine scaffold and its conformationally restricted surrogate, 3-azabicyclo[3.1.0]hexane .

While piperidine offers a versatile, "floppy" template capable of induced fit, 3-azabicyclo[3.1.0]hexane acts as a "molecular wedge," freezing the nitrogen lone pair and substituent vectors into a specific bioactive conformation. This guide analyzes the structural, physicochemical, and synthetic implications of substituting these two heterocycles.

Structural & Conformational Analysis

The Piperidine Baseline: The "Dynamic Chair"

Piperidine (C₅H₁₁N) exists predominantly in a chair conformation, similar to cyclohexane. However, it is conformationally mobile.

• Ring Inversion: Piperidine undergoes rapid chair-chair interconversion (energy barrier ~10-11 kcal/mol).

• Substituent Toggling: Substituents at the C3 or C4 positions oscillate between axial and equatorial orientations.

• Nitrogen Inversion: The nitrogen lone pair also inverts, further increasing the entropic penalty upon binding to a protein target.

Implication: High entropic cost. To bind a target, piperidine must "pay" entropy to freeze into the active conformation.

The 3-Azabicyclo[3.1.0]hexane Solution: The "Rigid Wedge"

3-Azabicyclo[3.1.0]hexane consists of a pyrrolidine ring fused to a cyclopropane ring at the

positions (C1 and C5).

• Conformational Lock: The fused cyclopropane ring imposes severe geometric constraints. It forces the pyrrolidine ring into a rigid boat-like or envelope conformation.

• Vector Definition: The "exit vectors" for substituents (particularly at the Nitrogen) are fixed. The cyclopropane ring prevents the ring flips seen in piperidine.

• Bioisosterism: This scaffold is frequently used to mimic a specific high-energy conformation of piperidine (e.g., a boat form) that is required for receptor activation, without the entropic penalty.

Visualization: Conformational Restriction Logic

Figure 1: The strategic logic of replacing piperidine with 3-azabicyclo[3.1.0]hexane to improve thermodynamic binding profiles and metabolic stability.

Physicochemical Profiling

The fusion of the cyclopropane ring alters the electronic properties of the amine significantly.

Feature	Piperidine	3-Azabicyclo[3.1.0]hexane	Drug Design Implication
Geometry	6-membered Chair	Fused 5+3 Bicyclic	Vector Alignment: Azabicyclo locks N-substituents in a specific plane, crucial for GPCR ligands (e.g., Opioid, Orexin).
Basicity (pKa)	~11.2 (Secondary Amine)	~9.5 - 10.5 (Estimated)*	Permeability: The electron-withdrawing nature of the cyclopropane ring (inductive effect) lowers the pKa, often improving Blood-Brain Barrier (BBB) penetration by increasing the fraction of non-ionized species at physiological pH.
Metabolic Stability	Low (Prone to -oxidation)	High	Stability: The bridgehead carbons (C1/C5) in azabicyclo systems are resistant to CYP450 oxidation due to Bredt's rule-like strain preventing radical formation at the bridgehead.
Lipophilicity	Moderate	Modulated	The compact, spherical shape of the bicyclic system can increase lipophilicity (LogP) slightly, but the lower pKa often balances the overall LogD.

*Note: Exact pKa depends heavily on N-substitution. The trend is consistently lower than the parent piperidine/pyrrolidine.

Case Studies in Drug Design

A. Opioid Receptor Antagonists

Research has demonstrated that replacing the piperidine ring in 4-(3-hydroxyphenyl)piperidine antagonists with a 3-azabicyclo[3.1.0]hexane scaffold can dramatically alter selectivity.

• Mechanism: The rigid scaffold forces the phenyl group into an orientation that mimics the equatorial aryl chair conformation of piperidine, but without the flexibility to access the axial conformation (often associated with agonist activity).

• Result: Enhanced antagonist potency and subtype selectivity (Mu vs. Kappa) [1].[1]

B. Triple Reuptake Inhibitors

In the development of antidepressants, the 3-azabicyclo[3.1.0]hexane scaffold has been used to orient aryl groups in a precise vector to interact with the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters simultaneously. The rigid geometry ensures the molecule spans the requisite pharmacophore points without collapsing into inactive conformers [2].

Experimental Protocols

Protocol A: Synthesis of 3-Azabicyclo[3.1.0]hexane Scaffolds

Methodology: Photochemical Decomposition of Pyrazolines [3]. This modern protocol avoids harsh cyclopropanation conditions and allows for diverse substitution.

Reagents:

• Maleimide derivative (Substrate)

• CHF₂-substituted diazoalkane precursor (e.g., generated in situ from amine)

• Solvent: Dichloromethane (DCM) or Acetonitrile.

• Light Source: UV irradiation (Hg lamp or LED).

Step-by-Step Workflow:

• Cycloaddition: React the maleimide with the diazoalkane precursor to form a pyrazoline intermediate. This is a [3+2] cycloaddition.

  • Checkpoint: Verify pyrazoline formation via TLC (shift in Rf) and LC-MS.

• Photolysis: Irradiate the pyrazoline solution at room temperature.

  • Mechanism:[2] The pyrazoline extrudes nitrogen gas (

    ) to form a diradical species, which collapses into the cyclopropane ring.

• Reduction (Optional): If the target is the saturated amine, reduce the flanking carbonyls (from maleimide) using

  in THF.

  • Reflux: 60°C for 4-12 hours.

  • Quench: Fieser workup (Water, 15% NaOH, Water).

• Isolation: Purify the resulting 3-azabicyclo[3.1.0]hexane via column chromatography (Silica gel, MeOH/DCM gradient).

Protocol B: Comparative Metabolic Stability Assay

Objective: Quantify the stability advantage of the bicyclic scaffold over piperidine.

Materials:

• Human Liver Microsomes (HLM) (20 mg/mL protein concentration).

• NADPH regenerating system.

• Test Compounds: Piperidine analog vs. 3-Azabicyclo analog (1 µM final conc).

Workflow:

• Incubation: Mix test compound (1 µM) with HLM (0.5 mg/mL) in phosphate buffer (pH 7.4).

• Initiation: Add NADPH to start the reaction. Incubate at 37°C.

• Sampling: Aliquot samples at t = 0, 15, 30, and 60 minutes.

• Quenching: Add ice-cold Acetonitrile containing internal standard (e.g., Warfarin).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time.

  • Expectation: The 3-azabicyclo analog should show a significantly longer

    due to steric hindrance at the -carbons.

References

• Design, Synthesis, and Biological Evaluation of Structurally Rigid Analogues of 4-(3-Hydroxyphenyl)piperidine Opioid Receptor Antagonists. Source: ResearchGate. [Link]

• Discovery of Conformationally Rigid 3-Azabicyclo[3.1.0]hexane-Derived Dipeptidyl Peptidase-IV Inhibitors. Source: PubMed (Bioorg Med Chem Lett). [Link]

• Synthesis of CHF2-substituted 3-azabicyclo[3.1.0]hexanes by photochemical decomposition of CHF2-pyrazolines. Source: RSC Advances (NIH PMC). [Link]

• 1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives as new ligands for sigma receptors. Source: Semantic Scholar. [Link][2]

Sources

• 1. SAR and biological evaluation of 3-azabicyclo[3.1.0]hexane derivatives as μ opioid ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BJOC - Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple [beilstein-journals.org]

Safety & Regulatory Compliance

3-Azabicyclo[3.1.0]hexan-6-amine proper disposal procedures

Part 1: Executive Summary (Immediate Action Card)

Use this section for immediate operational decision-making.

Parameter	Operational Directive
Chemical Nature	Bicyclic secondary amine.[1][2] High alkalinity (Free Base) or Acidic (HCl Salt).[1]
Primary Hazards	Corrosive/Irritant (Skin/Eye/Respiratory).[1][3][4] Potential Sensitizer .[1][4]
Waste Stream	Basic Organic Waste (Liquid) or Hazardous Solid Waste (Solid).[1]
Incompatibilities	Do NOT mix with: Strong acids (exothermic), Acid chlorides, Anhydrides, Nitrosating agents (forms carcinogens).[1]
Destruction	High-temperature incineration equipped with afterburner and scrubber.[1]
Spill Action	Evacuate immediate area. Don PPE.[1][2][3][5][6][7][8][9] Absorb with inert material (Vermiculite).[1][3] Do not use sawdust (fire risk).[1]

Part 2: Chemical Profile & Hazard Identification[2][3]

Why we handle it this way (Causality & Mechanism)

To dispose of 3-Azabicyclo[3.1.0]hexan-6-amine safely, you must understand its structural reactivity.[1] This is not a generic amine; it contains a [3.1.0] bicyclic system , featuring a fused cyclopropane ring.[1]

• Ring Strain Energy: The fused cyclopropane ring introduces significant ring strain (~27 kcal/mol).[1] While kinetically stable under standard conditions, exposure to strong Lewis acids or extreme heat during uncontrolled neutralization can trigger ring-opening reactions, releasing additional heat.[1]

• Basicity: As a secondary amine, the free base is a strong nucleophile and base.[1]

  • Risk: Adding this directly to a generic "Organic Waste" drum that contains acidic byproducts (e.g., acetic acid, HCl traces) will cause an immediate, violent exothermic reaction.

• Nitrosamine Potential: Like all secondary amines, this compound can react with nitrosating agents (nitrites, nitrogen oxides) to form N-nitrosamines, which are potent carcinogens.[1]

  • Protocol: Ensure waste streams are free of oxidizing acids (Nitric acid) or nitrite salts.[1]

Self-Validating Safety Check:

• If the waste container feels warm after addition, STOP.[1] You have likely mixed incompatible pH streams.[1]

Part 3: Disposal Workflows

A. Solid Waste (Salts & Contaminated Debris)

Applicable to: Hydrochloride salts (CAS 1369494-70-1), contaminated gloves, weigh boats.[1]

• Segregation: Isolate from general trash.[1] Do not autoclave (potential volatilization of toxic vapors).[1]

• Packaging: Double-bag in heavy-duty polyethylene (LDPE) bags or place in a wide-mouth HDPE jar.

• Labeling: Label as "Hazardous Waste - Toxic/Irritant Solid."

  • Note: If the salt is acidic (HCl), denote "Acidic Solid" to prevent mixing with cyanide/sulfide wastes.[1]

B. Liquid Waste (Free Base & Solutions)

Applicable to: Reaction mother liquors, flash chromatography fractions.[1]

Step-by-Step Protocol:

• pH Validation (The Critical Control Point):

  • Before disposal, test the pH of your waste solution.[1]

  • If pH < 5:[1] The amine is protonated (salt form).[1] It is safe for general organic waste streams unless the stream is highly basic.[1]

  • If pH > 9:[1] The amine is free.[1] DANGER: Do not mix with acidic waste.[1]

• Solvent Compatibility:

  • Dissolve/dilute in a combustible solvent (Ethanol, Methanol, or Acetone). Avoid chlorinated solvents if possible to reduce incineration costs, unless required by solubility.[1]

• Container Choice: Use HDPE or Glass (Amber).[1] Avoid metal containers if the solution is corrosive.[1]

• Tagging:

  • US EPA Codes: Likely D001 (Ignitable) if in solvent.[1][10] If neat, treat as Non-Regulated Hazardous Waste unless toxicity characteristic (D004-D043) is proven (rare for this specific scaffold).[1]

  • Text: "Basic Organic Waste. Contains: 3-Azabicyclo[3.1.0]hexan-6-amine."[1][3][11][12]

Part 4: Visual Decision & Response Systems

Diagram 1: Disposal Decision Tree

Use this logic flow to determine the correct waste stream.

Caption: Operational logic for segregating amine waste to prevent incompatible mixing.

Diagram 2: Emergency Spill Response Workflow

Follow this sequence in the event of a benchtop spill.

Caption: Immediate containment protocol. Note the prohibition of sawdust to prevent fire hazards.[1]

Part 5: Regulatory & Technical Data[1]

Table 1: Physical & Safety Data for Disposal Classification

Property	Value/Description	Relevance to Disposal
CAS Number	116539-55-0 (General)	Identifier for waste manifests.[1][12]
Flash Point	~48°C (Est.[1][6] for Free Base)	Ignitable (D001) . Must be stored in flammables cabinet.
pKa	~10.5 (Conjugate acid)	Highly basic.[1] Will burn skin/eyes.[1]
RCRA Code	Not P/U Listed.[1]	Classify by characteristic: D001 (Ignitable) or D002 (Corrosive) if pH > 12.[1]5.
DOT Shipping	UN 3259 (Amines, solid, corrosive)	Transport classification for off-site disposal.[1]

Part 6: References

• European Chemicals Agency (ECHA). Registration Dossier: 3-azabicyclo[3.1.0]hexan-6-amine.[1] Accessed October 26, 2023.[1] [Link][1]

• US Environmental Protection Agency (EPA). 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[1] Electronic Code of Federal Regulations.[1] [Link][1]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 11176274 (3-Azabicyclo[3.1.0]hexane).[1][Link][1]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[1][Link][1]

Sources

• 1. nyu.edu [nyu.edu]
• 2. ruixibiotech.com [ruixibiotech.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. crosslinktech.com [crosslinktech.com]
• 5. fishersci.com [fishersci.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. diplomatacomercial.com [diplomatacomercial.com]
• 9. diplomatacomercial.com [diplomatacomercial.com]
• 10. my.alfred.edu [my.alfred.edu]
• 11. matrixscientific.com [matrixscientific.com]
• 12. file.bldpharm.com [file.bldpharm.com]

Personal protective equipment for handling 3-Azabicyclo[3.1.0]hexan-6-amine

Topic: Personal protective equipment for handling 3-Azabicyclo[3.1.0]hexan-6-amine Content Type: Technical Safety Guide Audience: Researchers, Scientists, Drug Development Professionals

[1]

Executive Safety Summary

Chemical Name: 3-Azabicyclo[3.1.0]hexan-6-amine (often supplied as Dihydrochloride salt) CAS Number: 1369494-70-1 (Dihydrochloride) | 116447-73-3 (Free Base - Generic/Derivative reference) Primary Hazards: Acute Toxicity (Oral), Skin/Eye Irritation, Respiratory Irritation. Critical Directive: This compound is a bicyclic diamine. While often handled as a stable hydrochloride salt, it possesses significant basicity and nucleophilicity in its free form. Strict control of dust (solids) and aerosols (solutions) is mandatory to prevent mucosal damage and sensitization.

Chemical Hazard Analysis (The "Why" Behind the Protocol)

To select the correct PPE, we must understand the molecule's behavior. This is not just a generic "irritant"; its specific structural features dictate the safety profile.

• Structural Strain & Reactivity: The [3.1.0] bicyclic system fuses a pyrrolidine ring with a cyclopropane ring. This creates ring strain, making the molecule more reactive than standard aliphatic amines.

• Diamine Functionality: The molecule contains two nitrogen centers: a secondary amine in the ring (position 3) and a primary amine on the cyclopropane bridge (position 6).

  • Risk Implication: Diamines are potent cross-linking agents. Upon contact with biological tissue, they can interact with proteins, leading to severe dermatitis, sensitization, and potential chemical burns if the free base is liberated.

• Physical State (Salt vs. Base):

  • Dihydrochloride Salt: Hygroscopic solid. The primary risk is dust inhalation . The salt is acidic in solution but irritates moist membranes (eyes, lungs).

  • Free Base: Likely an oil or low-melting solid. High volatility relative to the salt. The primary risk is vapor inhalation and direct corrosive skin contact .

PPE Technical Specifications

Rationale: Standard "lab safety" is insufficient. We employ a barrier-analysis approach.

A. Eye and Face Protection[2][3][4][5]

• Requirement: Chemical Splash Goggles (ANSI Z87.1 / EN 166).

• Contraindication: Safety glasses with side shields are insufficient for handling powders of this nature. Fine amine salts can bypass side shields via air currents, reacting with ocular moisture to form a corrosive solution.

• Upgrade Trigger: If handling >500 mg of free base or conducting reactions under pressure, add a Face Shield over the goggles.

B. Hand Protection (Glove Selection)[4]

• Primary Material: Nitrile (Minimum thickness: 0.11 mm / 4-5 mil).

• Permeation Logic: Aliphatic amines can permeate thin latex rapidly. Nitrile offers superior resistance to the amine functionality.

• Double-Gloving Protocol:

  • Inner Layer: 4 mil Nitrile (Bright color, e.g., blue/purple).

  • Outer Layer: 4-5 mil Nitrile (Contrasting color, e.g., white) or Long-cuff Nitrile.

  • Why? This provides a visual indicator of breach and creates a sacrificial layer against solvent vehicles (e.g., DCM, Methanol) often used with this amine.

C. Respiratory Protection[4]

• Engineering Control First: All handling must occur inside a certified Chemical Fume Hood.

• PPE Backup (If Hood Unavailable/Spill Cleanup):

  • Solid (Salt): N95 or P100 particulate respirator.

  • Solution/Free Base: Half-face respirator with Multi-Gas/Vapor Cartridges (specifically Ammonia/Methylamine/Organic Vapor). Amines have low odor thresholds but high toxicity; do not rely on smell.

D. Body Protection[4]

• Standard: Cotton lab coat (fire-resistant preferred due to solvent use).

• Upgrade: If handling liquid free base, wear a Tyvek® apron or sleeve covers to prevent absorption through fabric.

PPE Decision Matrix (Visualization)

Caption: Decision tree for selecting appropriate PPE based on physical state and operational risk.

Operational Protocols

Protocol A: Weighing & Transfer (Solid Salt)

The highest risk of exposure occurs during the transfer of light, electrostatic powders.

• Preparation: Place the balance inside the fume hood. If the balance is external, use a powder funnel and a pre-tared closed vial.

• Static Control: Use an anti-static gun or wipe on the spatula and vial. Amine salts are prone to static cling, which causes "jumping" of particles onto gloves/wrists.

• Transfer:

  • Wear double nitrile gloves.

  • Transfer slowly to minimize dust cloud generation.

  • Immediate Decon: Wipe the balance area and the exterior of the vial with a damp Kimwipe (water/methanol) immediately after closing the vial. Dispose of the wipe as hazardous solid waste.

Protocol B: Reaction Setup (Solubilization)

• Solvent Choice: When dissolving the salt, avoid chlorinated solvents (DCM) if possible, as they can increase skin permeability. Alcohols (MeOH/EtOH) are preferred for initial solubility.

• Neutralization (Free Basing): If adding a base (e.g., TEA, NaOH) to liberate the amine:

  • Sash Height: Lower sash to minimum working height.

  • Exotherm Warning: The neutralization is exothermic. Use an ice bath to prevent vaporization of the newly formed free base.

Emergency Response & Disposal

Spill Response Workflow

Scenario: You have spilled ~500mg of the solid salt on the benchtop.

• Alert & Isolate: Inform nearby colleagues. Mark the area.

• PPE Check: Ensure goggles and double gloves are secure. Wear an N95 if outside a hood.

• Dry Cleanup (Preferred):

  • Do NOT blow dust.[1][2]

  • Cover spill with a damp paper towel (water) to suppress dust.

  • Scoop up the wet material and towel into a wide-mouth hazardous waste jar.

• Wet Clean: Wipe the surface with 1% Acetic Acid (or weak acid) to neutralize residual amine, followed by water.

• Disposal: Label as "Hazardous Waste: Toxic/Corrosive - Amine Salt."

Waste Management Table

Waste Stream	Classification	Disposal Method
Solid Waste	Hazardous (Toxic)	Double-bag in clear polyethylene; label "Toxic Solid".
Liquid Waste	Basic Organic	Segregate into "Basic/Alkaline Organic" stream. Do not mix with acids (exotherm risk).
Contaminated Sharps	Bio/Chem Hazard	Rigid sharps container.
Empty Vials	Trace Residue	Triple rinse with Methanol before glass disposal.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13150523, 3-Azabicyclo[3.1.0]hexane. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standards (29 CFR 1910.132). Retrieved from [Link]

• European Chemicals Agency (ECHA). Guidance on the compilation of safety data sheets. Retrieved from [Link]

Sources

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. chemicalbook.com [chemicalbook.com]